Cas no 19077-20-4 (1,3-Propanediamine,N-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl-)

• Product Name: 1,3-Propanediamine,N-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl-
• CAS No: 19077-20-4
• MF: C₂₁H₂₈ClN₃S
• MW: 389.985122680664
• CID: 1384535
• PubChem ID: 10045882
• Update Time: 2025-04-20

1,3-Propanediamine,N-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl-
• Chlorpromazine EP impurity B
• 2-Chloro-10-[3-[[3-(dimethylamino)propyl]methylamino] propyl]phenothiazine
• 2512203-91-5
• 2-Chloro-10-[3-[[3-(dimethylamino)propyl]methylamino]propyl]phenothiazine Dihydrochloride
• Chlorpromazine hydrochloride impurity B [EP]
• N-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethylpropane-1,3-diamine Dihydrochloride
• N-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl-1,3-propanediamine Dihydrochloride; N1-[3-(2-Chloro-10H-phenothiazin-10-yl)propyl]-N1,N3,N3-trimethyl-1,3-propanediamine Dihydrochloride; Chlorpromazine Dihydrochloride Impurity B; Chlorpromazine Dihydrochloride EP Impurity B
• 1,3-Propanediamine, N-(3-(2-chloro-10H-phenothiazin-10-yl)propyl)-N,N',N'-trimethyl-
• 1,3-Propanediamine, N1-(3-(2-chloro-10H-phenothiazin-10-yl)propyl)-N1,N3,N3-trimethyl-
• Q5S3FXN3C4
• 19077-20-4
• CHLORPROMAZINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• N1-(3-(2-Chloro-10H-phenothiazin-10-yl)propyl)-N1,N3,N3-trimethyl-1,3-propanediamine
• Phenothiazine, 2-chloro-10-(3-((3-(dimethylamino)propyl)methylamino)propyl)-
• N'-[3-(2-chlorophenothiazin-10-yl)propyl]-N,N,N'-trimethylpropane-1,3-diamine
• 2-Chloro-10-[3-[[3-(dimethylamino)propyl]methylamino]propyl]phenothiazine
• N-(3-(2-Chloro-10H-phenothiazin-10-yl)propyl)-N,N,N-trimethylpropane-1,3-diamine
• N1-(3-(2-Chloro-10H-phenothiazin-10-yl)propyl)-N1,N3,N3-trimethylpropane-1,3-diamine
• UNII-Q5S3FXN3C4

• Inchi： 1S/C21H28ClN3S/c1-23(2)12-6-13-24(3)14-7-15-25-18-8-4-5-9-20(18)26-21-11-10-17(22)16-19(21)25/h4-5,8-11,16H,6-7,12-15H2,1-3H3
• InChI Key： TUQCMXWJPGAJBI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(C)CCCN(C)C

Computed Properties

• Exact Mass: 389.16954
• Monoisotopic Mass: 389.1692468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 9.72

1,3-Propanediamine,N-[3-(2-chloro-10H-phenothiazin-10-yl)propyl]-N,N',N'-trimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature